Cas no 130821-37-3 ([1,1':3',1''-Terphenyl]-4,4''-diamine)

• Product Name: [1,1':3',1''-Terphenyl]-4,4''-diamine
• CAS No: 130821-37-3
• MF: C₁₈H₁₆N₂
• MW: 260.333044052124
• CID: 3706237
• PubChem ID: 22382788
• Update Time: 2025-06-15

[1,1':3',1''-Terphenyl]-4,4''-diamine Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4,4''-diamine
• SCHEMBL309757
• 1,3-bis(4-aminophenyl)benzene
• 130821-37-3
• G75221

• Inchi： 1S/C18H16N2/c19-17-8-4-13(5-9-17)15-2-1-3-16(12-15)14-6-10-18(20)11-7-14/h1-12H,19-20H2
• InChI Key： BOVVHULZWVFIOX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C3=CC=C(N)C=C3)=C2)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 260.131348519Da
• Monoisotopic Mass: 260.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls

Additional information on [1,1':3',1''-Terphenyl]-4,4''-diamine

Professional Introduction to [1,1':3',1''-Terphenyl]-4,4''-diamine (CAS No. 130821-37-3)

[1,1':3',1''-Terphenyl]-4,4''-diamine is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 130821-37-3, belongs to the terphenyl family, a class of molecules characterized by their triphenyl structure, which consists of three benzene rings connected in a linear or branched configuration. The presence of diamine functional groups at the 4 and 4'' positions introduces specific reactivity and binding capabilities, making it a valuable candidate for various synthetic and biological applications.

The molecular structure of [1,1':3',1''-Terphenyl]-4,4''-diamine features a rigid framework provided by the terphenyl core, which enhances its stability and resistance to environmental degradation. This stability is crucial for applications where long-term performance is required. Additionally, the diamine groups contribute to the compound's ability to form hydrogen bonds and coordinate with metal ions, which is a key factor in its utility as a ligand in coordination chemistry.

Recent advancements in the field of materials science have highlighted the potential of terphenyl derivatives as building blocks for advanced materials. Specifically, [1,1':3',1''-Terphenyl]-4,4''-diamine has been explored as a precursor for the synthesis of high-performance polymers and liquid crystals. These materials exhibit exceptional thermal stability and mechanical strength, making them suitable for applications in electronics, optoelectronics, and nanotechnology. The diamine groups also facilitate cross-linking reactions, enabling the formation of complex networks with tailored properties.

In the realm of pharmaceutical research, [1,1':3',1''-Terphenyl]-4,4''-diamine has shown promise as a scaffold for drug development. Its rigid structure can be modified to fit specific binding pockets of biological targets, while the diamine groups provide opportunities for further functionalization. For instance, studies have demonstrated its utility in designing small-molecule inhibitors targeting enzymes involved in metabolic pathways. The compound's ability to interact with biological systems through hydrogen bonding and metal coordination makes it an attractive candidate for developing novel therapeutic agents.

The synthesis of [1,1':3',1''-Terphenyl]-4,4''-diamine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions to construct the terphenyl core followed by diamination at the specified positions. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Additionally, green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis.

Characterization techniques play a critical role in understanding the properties of [1,1':3',1''-Terphenyl]-4,4''-diamine. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and dynamics, while X-ray crystallography reveals precise atomic arrangements in solid-state samples. Mass spectrometry is used to confirm molecular weight and identify degradation products. These analytical methods are essential for ensuring the purity and consistency of the compound across different batches.

The application potential of [1,1':3',1''-Terphenyl]-4,4''-diamine extends beyond materials science and pharmaceuticals into other areas such as catalysis and sensor technology. As a ligand for transition metals, it can form stable complexes that act as catalysts for various organic transformations. These catalysts are widely used in industrial processes due to their efficiency and selectivity. Furthermore, its ability to detect specific analytes makes it suitable for developing chemical sensors with high sensitivity and selectivity.

Ongoing research continues to uncover new applications for [1,1':3',1''-Terphenyl]-4,4''-diamine. Collaborative efforts between academia and industry are driving innovation by combining expertise in organic synthesis with cutting-edge technologies such as computational chemistry and machine learning. These interdisciplinary approaches are expected to lead to novel discoveries that further expand the utility of this compound in various scientific domains.